Cas no 1982761-12-5 (2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride)

• Product Name: 2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride
• CAS No: 1982761-12-5
• MF: C₁₅H₁₉Cl₃N₂O
• MW: 349.683161020279
• MDL: MFCD27756603
• CID: 4710122
• Update Time: 2025-07-23

2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-chlorobenzyl)-1,3-oxazol-2-yl]piperidine dihydrochloride
• 2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride

• MDL： MFCD27756603
• Inchi： 1S/C15H17ClN2O.2ClH/c16-12-5-3-4-11(8-12)9-13-10-18-15(19-13)14-6-1-2-7-17-14;;/h3-5,8,10,14,17H,1-2,6-7,9H2;2*1H
• InChI Key： CMRPQVUHKZYTOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=CN=C(C2CCCCN2)O1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 289
• Topological Polar Surface Area: 38.1

Experimental Properties

• Color/Form: NA
• Flash Point: 276.9±30.1 °C

2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride

Comprehensive Overview of 2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine Dihydrochloride (CAS No. 1982761-12-5)

In the realm of pharmaceutical and chemical research, 2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride (CAS No. 1982761-12-5) has emerged as a compound of significant interest. This molecule, characterized by its unique oxazole-piperidine scaffold, is frequently studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The inclusion of a 3-chlorobenzyl group further adds to its pharmacological relevance, making it a subject of ongoing investigations in medicinal chemistry.

The compound's CAS number 1982761-12-5 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its dihydrochloride salt form improves solubility, a key factor in formulation development. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds, as machine learning models increasingly predict their utility in addressing unmet medical needs. This aligns with the growing demand for small-molecule therapeutics in treating complex diseases, a topic dominating scientific discourse and search engine queries.

From a synthetic chemistry perspective, the 1,3-oxazol-2-ylpiperidine core presents fascinating challenges and opportunities. The oxazole ring system is known for its metabolic stability, while the piperidine moiety contributes to favorable pharmacokinetic properties. These features explain why researchers frequently search for "oxazole derivatives in drug design" and "piperidine-based bioactive compounds" – queries that reflect the compound's relevance in contemporary research. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring purity and structural integrity for preclinical studies.

The 3-chlorobenzyl substituent in this molecule warrants special attention, as halogenated aromatic groups often enhance binding affinity to biological targets. This structural element has become a focal point in discussions about structure-activity relationships (SAR), a hot topic in pharmaceutical forums. Moreover, the compound's potential as a central nervous system (CNS) agent has sparked interest, given the piperidine scaffold's prevalence in neuroactive drugs. Such applications resonate with current searches for "novel CNS drug candidates" and "blood-brain barrier permeable compounds," reflecting the intersection of scientific inquiry and public health priorities.

Quality control of 2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride demands rigorous protocols, given its potential as a pharmaceutical intermediate. Stability studies under various pH and temperature conditions are paramount, addressing common concerns about "compound degradation pathways" – a frequently searched term among formulation scientists. The dihydrochloride form specifically attracts attention in queries about "salt selection for API development," underscoring its practical significance in drug manufacturing processes.

Environmental and safety considerations for this compound follow standard laboratory protocols, with particular emphasis on proper handling of its crystalline form. While not classified as hazardous under normal research conditions, prudent practices align with the scientific community's growing emphasis on green chemistry principles – a subject generating substantial online engagement. This approach satisfies both regulatory requirements and the increasing demand for "sustainable chemical synthesis" methods in peer-reviewed literature and patent applications.

Patent landscapes reveal growing intellectual property activity surrounding oxazole-piperidine hybrids, with CAS 1982761-12-5 appearing in several therapeutic area claims. This legal dimension complements scientific interest, as evidenced by searches for "patented heterocyclic compounds" and "novel chemical entities in clinical trials." The compound's structural features position it favorably within the competitive landscape of innovative small-molecule drugs, particularly in therapeutic areas requiring precise molecular targeting.

Future research directions for this compound likely include detailed in vitro and in vivo profiling to elucidate its full pharmacological potential. The scientific community continues to explore its structure-activity relationship through systematic modifications, responding to the persistent demand for "lead optimization strategies" in drug discovery. As computational chemistry tools advance, virtual screening of analogs based on this scaffold may accelerate, addressing the pressing need for "AI-assisted hit identification" – a trending topic in both academic and industrial settings.

In summary, 2-5-(3-Chlorobenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and relevance to current research trends make it a subject worthy of continued investigation. The compound's dual nature as a synthetic challenge and biological probe ensures its place in ongoing scientific discourse, satisfying both intellectual curiosity and practical pharmaceutical needs in equal measure.